![molecular formula C17H16N2O4 B5321497 N-1,3-benzodioxol-5-yl-3-(propionylamino)benzamide](/img/structure/B5321497.png)
N-1,3-benzodioxol-5-yl-3-(propionylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-3-(propionylamino)benzamide is a synthetic compound that has gained attention from the scientific community due to its potential applications in various fields. This compound is also known as BPAP and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of BPAP is not fully understood. However, it is believed to act as a selective dopamine D3 receptor agonist, which may be responsible for its potential therapeutic effects in neurodegenerative diseases and depression. BPAP has also been shown to increase the release of acetylcholine in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
BPAP has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases and depression. BPAP has also been shown to increase acetylcholine release in the brain, which may contribute to its cognitive-enhancing effects.
Advantages and Limitations for Lab Experiments
One advantage of BPAP is its potential therapeutic effects in various neurological and psychiatric disorders. BPAP has also been shown to have cognitive-enhancing effects, which may be useful in the treatment of cognitive disorders. However, one limitation of BPAP is its limited availability and high cost, which may hinder its use in research.
Future Directions
There are several future directions for research on BPAP. One direction is to further investigate its potential therapeutic effects in various neurological and psychiatric disorders. Another direction is to investigate its cognitive-enhancing effects in human subjects. Additionally, further research is needed to fully understand the mechanism of action of BPAP and its potential interactions with other drugs.
Synthesis Methods
BPAP can be synthesized through a multi-step process involving the reaction of 1,3-benzodioxole-5-carboxylic acid with propionyl chloride to form 1,3-benzodioxole-5-carboxylic acid propionyl chloride. This intermediate is then reacted with ammonia to form N-propionyl-1,3-benzodioxole-5-carboxamide, which is further reacted with 4-aminobenzamide to form BPAP.
Scientific Research Applications
BPAP has been studied for its potential applications in various fields, including neurology, psychiatry, and pharmacology. It has been shown to have potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and depression. BPAP has also been studied for its potential as a cognitive enhancer and has been shown to improve memory and learning in animal models.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-(propanoylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4/c1-2-16(20)18-12-5-3-4-11(8-12)17(21)19-13-6-7-14-15(9-13)23-10-22-14/h3-9H,2,10H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSNICNNTVCUXCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.